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Compound of Interest

Compound Name: Methoxyanigorufone

Cat. No.: B158252

Methoxyanigorufone: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 56252-05-2 IUPAC Name: 2-methoxy-9-phenylphenalen-1-one

This technical guide provides a comprehensive overview of Methoxyanigorufone, a
phenylphenalenone natural product. It is intended to serve as a resource for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
properties, biological activities, and methodologies for its study.

Chemical and Physical Properties

Methoxyanigorufone, also known as 2-O-Methylanigorufone, is a specialized metabolite
found in several plant species.[1] It belongs to the class of phenylphenalenones, which are
characterized by a tricyclic phenalene nucleus with a ketone group and a phenyl ring
substituent.
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Property Value Source
Molecular Formula C20H1402 PubChem
Molecular Weight 286.33 g/mol PubChem
Appearance Orange powder Pharmaffiliates
Melting Point 107 - 109 °C HMDB

Natural Occurrence

Methoxyanigorufone has been isolated from plants belonging to the Haemodoraceae family.
Notably, it is found in species of the genus Anigozanthos, commonly known as kangaroo paws,
and Wachendorfia thyrsiflora.[1] Phenylphenalenones in this plant family are considered
phytoanticipins, meaning they are present constitutively to defend against pathogens.

Synthesis and Isolation

While detailed, step-by-step synthetic protocols for Methoxyanigorufone are not readily
available in the public domain, a general strategy for the synthesis of a related compound, 9-
hydroxyphenalenone, has been described. This synthesis starts from 2-methoxynaphthalene
and involves a cascade Friedel-Crafts/Michael annulation reaction.[2] This approach could
potentially be adapted for the synthesis of Methoxyanigorufone.

A potential, though unverified, synthetic workflow could be conceptualized as follows:

Starting Materials

Cinnamoyl chloride Synthetic Steps Final Product

[

Friedel-Crafts Acylation P Intramolecular Cyclization | Dehydrogenation P Methylation Methoxyanigorufone

[

2-Methoxynaphthalene
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Caption: A conceptual synthetic workflow for Methoxyanigorufone.
Experimental Protocol for Isolation (General):

A general procedure for the isolation of phenylphenalenones from plant material involves the
following steps:

o Extraction: Dried and powdered plant material (e.g., rhizomes of Anigozanthos species) is
extracted with a suitable organic solvent, such as methanol or ethanol.

 Partitioning: The crude extract is then subjected to liquid-liquid partitioning between different
immiscible solvents (e.g., hexane, ethyl acetate, and water) to separate compounds based
on their polarity.

o Chromatography: The fraction containing the desired compound is further purified using
chromatographic techniques. This may include column chromatography on silica gel or
Sephadex, followed by preparative High-Performance Liquid Chromatography (HPLC) to
yield pure Methoxyanigorufone.

Biological Activity

Phenylphenalenones as a class are known for their biological activities, which are often linked
to their phototoxic properties. While specific quantitative data for Methoxyanigorufone is
limited, the following activities are reported for related compounds and are likely relevant.

Antimicrobial Activity:

Several studies have reported the antimicrobial properties of phenylphenalenones against a
range of bacteria. For instance, some pyrazoline derivatives containing a methoxy group have
shown moderate antimicrobial activity with Minimum Inhibitory Concentration (MIC) values
ranging from 32 to 512 pg/mL against various bacterial strains.[3] A synthetic copolymer based
on 2-methoxy-6-(4-vinylbenzyloxy)-benzylammonium hydrochloride demonstrated potent
bactericidal activity with MICs as low as 0.6—1.2 uM against multidrug-resistant clinical isolates.
[4] Another study on a methoxy phenyl-oxime compound reported MIC values of 35, 55, and 95
ul against B. subtilis, S. aureus, and E. coli and K. pneumonia, respectively.
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Organism MIC Value (pg/mL) - Related Compounds
Staphylococcus aureus 64
Pseudomonas aeruginosa 64
Bacillus subtilis 64
Enterococcus faecalis 32
Phototoxicity:

The biological activity of many phenylphenalenones is attributed to their ability to generate
reactive oxygen species (ROS) upon exposure to light. This phototoxicity is a key mechanism
behind their antimicrobial and potential anticancer effects.

Signaling Pathways

Currently, there is no specific information available in the scientific literature detailing the direct
effects of Methoxyanigorufone on specific signaling pathways. Further research is required to
elucidate its mechanism of action at the molecular level.

A hypothetical workflow for investigating the effect of Methoxyanigorufone on a cellular

signaling pathway could be:

Analysis

Cell Treatment Protein Extraction »| Western Blot Outcome

A
A

Cell Culture (e.g., Cancer Cell Line) | Treat with Methoxyanigorufone + Assess Modulation of Signaling Pathway Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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